Cas no 25126-51-6 (2,6,10,14,18,22,26,30,34,38,42-Tetratetracontaundecaen-1-ol,3,7,11,15,19,23,27,31,35,39,43-undecamethyl-, 1-(dihydrogen phosphate))

• Product Name: 2,6,10,14,18,22,26,30,34,38,42-Tetratetracontaundecaen-1-ol,3,7,11,15,19,23,27,31,35,39,43-undecamethyl-, 1-(dihydrogen phosphate)
• CAS No: 25126-51-6
• MF: C₅₅H₉₁O₄P
• MW: 847.282418489456
• CID: 267712
• PubChem ID: 5280338
• Update Time: 2025-04-19

2,6,10,14,18,22,26,30,34,38,42-Tetratetracontaundecaen-1-ol,3,7,11,15,19,23,27,31,35,39,43-undecamethyl-, 1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• 2,6,10,14,18,22,26,30,34,38,42-Tetratetracontaundecaen-1-ol,3,7,11,15,19,23,27,31,35,39,43-undecamethyl-, 1-(dihydrogen phosphate)
• [(2E,6E,10E,14E,18E,22E,26E,30E,34E,38E)-3,7,11,15,19,23,27,31,35,39,43-undecamethyltetratetraconta-2,6,10,14,18,22,26,30,34,38,42-undecaenyl] dihydrogen phosphate
• AGN-PC-0025H1
• CTK1D3347
• ficaprenyl phophate
• Ficaprenyl-phosphorsaeure
• n-Undecansaeure-n-undecylester
• n-Undecansaeureundecylester
• n-undecyl undecanoate
• Undecanoic acid, undecyl ester
• Undecansaeure-undecylester
• undecanyl undecanoate
• undecaprenyl monophosphate
• undecaprenyl phosphate
• all-trans-undecaprenyl phosphate
• 3,7,11,15,19,23,27,31,35,39,43-Undecamethyl-2,6,10,14,18,22,26,30,34,38,42-tetratetracontaun decaen-1-ol, dihydrogen phosphate
• undecaprenyl dihydrogen phosphate
• 25126-51-6
• CHEBI:16141
• LMPR03020006
• (2E,6E,10E,14E,18E,22E,26E,30E,34E,38E)-3,7,11,15,19,23,27,31,35,39,43-undecamethyltetratetraconta-2,6,10,14,18,22,26,30,34,38,42-undecaen-1-yl dihydrogen phosphate
• C00348
• Q27098397
• 3,7,11,15,19,23,27,31,35,39,43-undecamethyltetratetraconta-2,6,10,14,18,22,26,30,34,38,42-undecaen-1-yl dihydrogen phosphate

• Inchi： 1S/C55H91O4P/c1-45(2)23-13-24-46(3)25-14-26-47(4)27-15-28-48(5)29-16-30-49(6)31-17-32-50(7)33-18-34-51(8)35-19-36-52(9)37-20-38-53(10)39-21-40-54(11)41-22-42-55(12)43-44-59-60(56,57)58/h23,25,27,29,31,33,35,37,39,41,43H,13-22,24,26,28,30,32,34,36,38,40,42,44H2,1-12H3,(H2,56,57,58)/b46-25+,47-27+,48-29+,49-31+,50-33+,51-35+,52-37+,53-39+,54-41+,55-43+
• InChI Key： UFPHFKCTOZIAFY-RDQGWRCRSA-N
• SMILES： P(=O)(O)(O)OC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 846.66593
• Monoisotopic Mass: 846.66549838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 60
• Rotatable Bond Count: 33
• Complexity: 1600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 10
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Polyprenols Polyprenyl phosphates